molecular formula C11H17N3O B2542431 (E)-3-(dimethylamino)-1-(1-ethyl-3-methylpyrazol-4-yl)prop-2-en-1-one CAS No. 1001500-03-3

(E)-3-(dimethylamino)-1-(1-ethyl-3-methylpyrazol-4-yl)prop-2-en-1-one

Cat. No.: B2542431
CAS No.: 1001500-03-3
M. Wt: 207.27 g/mol
InChI Key: XJIUOXZLQFETNG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves the condensation of 3-acetylthiophene and dimethylformamide dimethylacetal (DMF–DMA) . Specifically, 3-acetylthiophene (10 mmol, 1.26 g) is dissolved in an excess amount of DMF–DMA (6 mL) and heated at 80°C for 6 hours. After completion, the mixture is cooled and poured into distilled water, followed by extraction with methylene chloride. The resulting organic layers are dried, filtered, and the solvent is evaporated to yield the crude solid, which can be recrystallized in methanol to obtain the crystals used for X-ray diffraction studies .


Physical and Chemical Properties Analysis

  • Chemical Properties

    • Specific atomic coordinates and displacement parameters are provided in Table 2 .

Properties

CAS No.

1001500-03-3

Molecular Formula

C11H17N3O

Molecular Weight

207.27 g/mol

IUPAC Name

3-(dimethylamino)-1-(1-ethyl-3-methylpyrazol-4-yl)prop-2-en-1-one

InChI

InChI=1S/C11H17N3O/c1-5-14-8-10(9(2)12-14)11(15)6-7-13(3)4/h6-8H,5H2,1-4H3

InChI Key

XJIUOXZLQFETNG-UHFFFAOYSA-N

SMILES

CCN1C=C(C(=N1)C)C(=O)C=CN(C)C

Canonical SMILES

CCN1C=C(C(=N1)C)C(=O)C=CN(C)C

solubility

not available

Origin of Product

United States

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